Cas no 779314-09-9 (3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione
• CAS No: 779314-09-9
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• MDL: MFCD06327693
• CID: 5226237
• Update Time: 2026-03-07

3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(4-fluorophenyl)methylene]-
• 3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione

• MDL： MFCD06327693
• Inchi： 1S/C12H11FN2O2S/c13-9-3-1-8(2-4-9)7-10-11(16)15(6-5-14)12(17)18-10/h1-4,7H,5-6,14H2
• InChI Key： SWPLPGAZGUFJJB-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(F)C=C2)C(=O)N(CCN)C1=O

Additional information on 3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione

Comprehensive Overview of 3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione (CAS No. 779314-09-9)

The compound 3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione (CAS No. 779314-09-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its thiazolidine-2,4-dione core is a well-known pharmacophore, often associated with antidiabetic and anti-inflammatory properties. The presence of a 4-fluorophenyl group and an aminoethyl side chain further enhances its potential as a versatile intermediate for drug discovery. Researchers are particularly interested in its role as a small molecule modulator for targeting metabolic disorders and oxidative stress-related conditions.

In recent years, the demand for fluorinated organic compounds like 3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione has surged due to their enhanced bioavailability and metabolic stability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This compound’s fluorophenyl moiety makes it a promising candidate for further exploration in drug design and structure-activity relationship (SAR) studies. Its potential applications extend to areas such as neuroprotection and cancer therapeutics, aligning with current trends in precision medicine.

One of the most frequently searched questions in scientific databases is: "What are the biological activities of thiazolidinedione derivatives?" This reflects the broader interest in the therapeutic potential of this chemical class. 3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione is no exception, with preliminary studies suggesting its involvement in PPARγ (peroxisome proliferator-activated receptor gamma) modulation—a target implicated in diabetes and inflammation. Additionally, its methylidene group offers reactivity that can be harnessed for further chemical modifications, making it a valuable scaffold for combinatorial chemistry.

From a synthetic chemistry perspective, the compound’s CAS No. 779314-09-9 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening (HTS) often seek such compounds to expand their libraries for target identification and lead optimization. The aminoethyl side chain also opens doors for conjugation with other bioactive molecules, a technique widely used in prodrug development and bioconjugation strategies. This adaptability is particularly relevant in the context of personalized medicine, where tailored therapeutics are in high demand.

Environmental and green chemistry considerations are another hotspot in contemporary research. Scientists are increasingly investigating sustainable synthesis routes for compounds like 3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione to minimize waste and energy consumption. The integration of catalytic methods and microwave-assisted synthesis has shown promise in improving the efficiency of producing such complex molecules. These advancements align with the global push toward eco-friendly pharmaceutical manufacturing.

In summary, 3-(2-aminoethyl)-5-(4-fluorophenyl)methylidene-1,3-thiazolidine-2,4-dione (CAS No. 779314-09-9) represents a multifaceted compound with significant potential in both academic and industrial settings. Its structural features, including the thiazolidine-2,4-dione core and fluorophenyl substituent, make it a subject of ongoing research in drug discovery and development. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.